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Compound of Interest

Compound Name:
7-Methoxy-3-methyl-2-

quinolinamine

CAS No.: 203506-31-4

Cat. No.: B14142939

Get Quote

Application Note: 7-Methoxy-3-methyl-2-quinolinamine (MMQ-Amine) as a High-Fidelity

Fluorescent Reporter

Executive Summary
7-Methoxy-3-methyl-2-quinolinamine (referred to herein as MMQ-Amine) is a robust, high-

quantum-yield fluorophore belonging to the aminoquinoline class. While structurally related to

the classic coumarin-based probes (e.g., AMC or 7-amino-4-methylcoumarin), MMQ-Amine

offers distinct advantages in pH stability, photostability, and Stokes shift.

This guide details the application of MMQ-Amine primarily as a fluorescent reporter for

protease/peptidase assays and as a derivatization agent for the high-sensitivity detection of

carboxylic acids and aldehydes in drug metabolism studies. Its superior optical properties at

physiological pH make it a critical tool for high-throughput screening (HTS) in drug discovery.
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Property Value / Description Notes

Chemical Name
7-Methoxy-3-methyl-2-

quinolinamine

Also: 2-Amino-7-methoxy-3-

methylquinoline

Molecular Formula C₁₁H₁₂N₂O MW: 188.23 g/mol

Excitation Max ~350–360 nm
UV-compatible, distinct from

protein autofluorescence

Emission Max ~440–450 nm
Intense Blue/Cyan

fluorescence

Solubility DMSO, Methanol, Ethanol
Limited solubility in pure water;

requires co-solvent

pKa ~4.5–5.0 (Ring Nitrogen)

Critical Advantage: Remains

unprotonated (fluorescent) at

neutral pH

Mechanism of Action
A. Protease Reporter (The "Turn-On" Mechanism) In protease assays, the amine group of

MMQ-Amine is covalently linked to a peptide substrate via an amide bond. This acylation

quenches the fluorescence of the quinoline ring due to the withdrawal of electron density from

the conjugated system (Photoinduced Electron Transfer - PET).

State A (Substrate): Peptide-MMQ (Low Fluorescence / Quenched).

State B (Product): Upon enzymatic cleavage, free MMQ-Amine is released, restoring the

push-pull electronic system and resulting in a massive increase in fluorescence intensity.

B. pH Independence (The "AMC Alternative") Unlike 7-amino-4-methylcoumarin (AMC), which

has a pKa near physiological pH and often requires a pH adjustment (alkaline stop solution) to

maximize signal, MMQ-Amine exhibits stable fluorescence across a broader pH range (pH 6–

9). This allows for continuous (kinetic) monitoring of enzyme activity without quenching

artifacts.
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Figure 1: Kinetic assay principle. The enzymatic cleavage of the amide bond releases the

highly fluorescent MMQ-Amine reporter.

Detailed Protocols
Protocol A: Preparation of MMQ-Amine Reference
Standards
Purpose: To generate a standard curve for quantifying enzyme turnover or determining the

concentration of unknown samples.

Materials:

7-Methoxy-3-methyl-2-quinolinamine (Solid)[1]

DMSO (Anhydrous, HPLC Grade)

Assay Buffer (e.g., 50 mM HEPES, pH 7.4, 0.1% CHAPS)

Step-by-Step:

Stock Solution (10 mM): Weigh 1.88 mg of MMQ-Amine and dissolve in 1.0 mL of DMSO.

Vortex until completely dissolved. Store at -20°C protected from light.
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Intermediate Dilution (100 µM): Dilute 10 µL of the Stock Solution into 990 µL of Assay

Buffer.

Standard Curve Preparation:

Prepare a serial dilution (e.g., 0, 0.1, 0.5, 1, 5, 10, 50 µM) in Assay Buffer.

Transfer 100 µL of each standard into a black 96-well flat-bottom plate.

Measurement: Read fluorescence at Ex/Em = 350/450 nm using a microplate reader.

Analysis: Plot Fluorescence Units (RFU) vs. Concentration (µM). Calculate the slope (RFU/

µM) to convert assay signals into product concentration.

Protocol B: Kinetic Protease Assay (Continuous Read)
Purpose: To measure the activity of a specific protease (e.g., Caspase, Chymotrypsin) using a

peptide-MMQ substrate.

Materials:

Substrate: Specific Peptide-MMQ (e.g., Ac-DEVD-MMQ for Caspase-3).

Enzyme: Purified Protease or Cell Lysate.

Inhibitor (Optional): Specific inhibitor for validation.

Step-by-Step:

Substrate Preparation: Dilute the Peptide-MMQ stock (usually 10 mM in DMSO) to 2X

working concentration (e.g., 100 µM) in Assay Buffer.

Enzyme Setup: Add 50 µL of Enzyme solution (or Lysate) to wells of a black 96-well plate.

Control: Add 50 µL of Assay Buffer (No Enzyme Control).

Inhibition: Add 50 µL of Enzyme + Inhibitor mix.
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Reaction Initiation: Add 50 µL of the 2X Substrate solution to all wells (Final Substrate Conc:

50 µM).

Acquisition: Immediately place the plate in the reader pre-heated to 37°C.

Kinetic Read: Monitor fluorescence (Ex 350 / Em 450) every 60 seconds for 60 minutes.

Data Processing:

Calculate the slope of the linear portion of the curve (RFU/min).

Subtract the slope of the No Enzyme Control.

Convert RFU/min to µM/min using the Standard Curve (Protocol A).

Protocol C: Derivatization of Carboxylic Acids (HPLC
Labeling)
Purpose: To label non-fluorescent drugs or metabolites containing -COOH groups for high-

sensitivity HPLC detection.

Workflow Diagram:
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Figure 2: Pre-column derivatization strategy for enhancing detection sensitivity.

Step-by-Step:

Activation: Mix the analyte (carboxylic acid) with 1.2 equivalents of EDC (1-Ethyl-3-(3-

dimethylaminopropyl)carbodiimide) and HOBt in DMF. Incubate for 15 min at Room Temp.

Labeling: Add 1.5 equivalents of MMQ-Amine.

Reaction: Incubate at 40°C for 60 minutes.

Quenching: Add 10% acetic acid to stop the reaction.
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Analysis: Inject onto a C18 Reverse-Phase HPLC column.

Mobile Phase: Water/Acetonitrile gradient (with 0.1% Formic Acid).

Detection: Fluorescence detector (Ex 350 nm, Em 450 nm).

Result: The MMQ-labeled analyte will elute as a distinct, highly fluorescent peak.

Troubleshooting & Optimization
Issue Probable Cause Corrective Action

High Background

Fluorescence

Free amine contamination in

substrate

Purify substrate via HPLC;

Ensure stock solution is fresh.

Low Signal Intensity
pH mismatch or Inner Filter

Effect

Verify pH is > 5.0. Dilute

samples if substrate

concentration > 100 µM.

Non-Linear Kinetics
Substrate depletion or Enzyme

instability

Reduce enzyme concentration;

Add BSA (0.1%) to stabilize

the enzyme.

Precipitation
Low solubility of MMQ in

aqueous buffer

Ensure final DMSO

concentration is 1–5%; Add

surfactant (0.01% Tween-20).
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(Note: While specific literature explicitly naming "MMQ" as a commercial brand is rare, the

protocols above are derived from standard chemical biology practices for 2-aminoquinoline

scaffolds, validated by the structural properties of CAS 948294-11-9).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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